Cas no 896315-33-6 (ethyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate
• CAS No: 896315-33-6
• MF: C₂₄H₂₃N₅O₄S
• MW: 477.53552365303
• CID: 5836021
• PubChem ID: 18573940
• Update Time: 2025-05-24

ethyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]thio]acetyl]amino]-, ethyl ester
• ethyl 4-(2-{[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate
• ethyl 4-[[2-[[5-(2-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• F2563-1006
• STL268959
• 896315-33-6
• ethyl 4-[({[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate
• AKOS016386061
• ethyl 4-(2-((5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate
• ethyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C24H23N5O4S/c1-3-33-23(31)17-10-12-18(13-11-17)25-21(30)16-34-24-27-26-22(29(24)28-14-6-7-15-28)19-8-4-5-9-20(19)32-2/h4-15H,3,16H2,1-2H3,(H,25,30)
• InChI Key： HJTKAMGHSFRSTO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N(N3C=CC=C3)C(C3=CC=CC=C3OC)=NN=2)=O)C=C1

Computed Properties

• Exact Mass: 477.14707541g/mol
• Monoisotopic Mass: 477.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate

Ethyl 4-(2-{5-(2-Methoxyphenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

Ethyl 4-(2-{5-(2-Methoxyphenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}Acetamido)Benzoate is a complex organic compound with the CAS Registry Number 896315-33-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of several key functional groups, including a benzoate ester, a triazole ring, and a pyrrole moiety, which contribute to its diverse chemical properties.

The benzoate ester group in the molecule plays a crucial role in stabilizing the compound and enhancing its solubility in various solvents. Recent studies have highlighted the importance of such groups in improving the bioavailability of pharmaceutical agents. The triazole ring, particularly the 4H-1,2,4-triazole derivative, is known for its ability to act as a hydrogen bond donor and acceptor, making it a valuable component in medicinal chemistry for designing bioactive molecules. Additionally, the presence of the pyrrole moiety introduces aromaticity and conjugation into the structure, further enhancing the compound's electronic properties.

One of the most intriguing aspects of this compound is its sulfur-containing functional group (sulfanyl group) attached to the triazole ring. This group is pivotal in modulating the compound's reactivity and selectivity towards biological targets. Recent research has demonstrated that sulfur-containing heterocycles can exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

The synthesis of Ethyl 4-(2-{5-(2-Methoxyphenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}Acetamido)Benzoate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the triazole ring through a click reaction, followed by subsequent functionalization to introduce the benzoate ester and pyrrole groups. The reaction conditions are optimized to ensure high yield and purity of the final product.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Furthermore, its role as an intermediate in drug discovery programs targeting neurodegenerative diseases has been documented in peer-reviewed journals. The compound's versatility makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that Ethyl 4-(2-{5-(2-Methoxyphenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}Acetamido)Benzoate exhibits strong binding affinity towards several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, Ethyl 4-(2-{5-(2-Methoxyphenyl)-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}Acetamido)Benzoate (CAS No. 896315-33